Cas no 2171871-67-1 (2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride)

• Product Name: 2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride
• CAS No: 2171871-67-1
• MF: C₈H₁₅FO₄S
• MW: 226.265705347061
• CID: 6286491
• PubChem ID: 165745768
• Update Time: 2025-07-21

2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride
• EN300-1450687
• [2-(methoxymethyl)oxan-2-yl]methanesulfonyl fluoride
• 2171871-67-1

• Inchi： 1S/C8H15FO4S/c1-12-6-8(7-14(9,10)11)4-2-3-5-13-8/h2-7H2,1H3
• InChI Key： NVJKXIUFOZYWOT-UHFFFAOYSA-N
• SMILES： S(CC1(COC)CCCCO1)(=O)(=O)F

Computed Properties

• Exact Mass: 226.06750829g/mol
• Monoisotopic Mass: 226.06750829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61Ų

Additional information on 2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride

Comprehensive Overview of 2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride (CAS No. 2171871-67-1)

2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride (CAS No. 2171871-67-1) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and bioconjugation. This compound, characterized by its unique oxane (tetrahydropyran) backbone and methoxymethyl substituent, serves as a versatile building block for researchers exploring click chemistry and protease inhibition. Its sulfonyl fluoride moiety is particularly noteworthy due to its reactivity with nucleophiles, making it invaluable for covalent modification of proteins and other biomolecules.

In recent years, the demand for sulfonyl fluoride-based reagents like 2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride has surged, driven by advancements in chemical biology and drug discovery. Researchers are increasingly leveraging its properties for activity-based protein profiling (ABPP), a technique pivotal in identifying enzyme functions and drug targets. The compound’s stability in aqueous environments further enhances its utility in biocompatible reactions, aligning with the growing trend toward green chemistry and sustainable methodologies.

The structural features of 2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride also make it a candidate for peptide modification and small-molecule probes. Its oxane ring contributes to improved solubility and bioavailability, addressing common challenges in pharmaceutical development. Moreover, the methoxymethyl group offers steric flexibility, enabling selective reactions in complex molecular environments. These attributes have positioned the compound as a subject of interest in fragment-based drug design and covalent inhibitor research.

From a synthetic perspective, 2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride exemplifies the convergence of scaffold diversity and functional group compatibility. Its preparation typically involves multi-step organic synthesis, with emphasis on regioselective protection and fluorosulfonylation strategies. Recent publications highlight its role in late-stage functionalization, a technique increasingly adopted to streamline the production of high-value intermediates for agrochemicals and pharmaceuticals.

As the scientific community continues to explore covalent drug discovery, compounds like 2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride are poised to play a pivotal role. Their ability to form stable adducts with biological targets aligns with the rising demand for long-acting therapeutics and precision medicine. Furthermore, the compound’s compatibility with high-throughput screening platforms underscores its relevance in modern drug candidate optimization workflows.

In summary, 2-(methoxymethyl)oxan-2-ylmethanesulfonyl fluoride (CAS No. 2171871-67-1) represents a cutting-edge tool for researchers navigating the intersections of chemical biology, medicinal chemistry, and materials science. Its multifaceted applications—from proteomics to catalysis—reflect the compound’s adaptability and enduring value in advancing scientific innovation.